Cas no 171232-79-4 (methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate)

• Product Name: methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate
• CAS No: 171232-79-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1358613
• Update Time: 2025-10-28

methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline, 3-ethyl-, methyl ester, cis- (9CI)
• (2S,3R)-Methyl 3-ethylpyrrolidine-2-carboxylate
• methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate

• Inchi： 1S/C8H15NO2/c1-3-6-4-5-9-7(6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： AVIDDEJFXYOMDO-RQJHMYQMSA-N
• SMILES： C(OC)(=O)[C@@H]1[C@H](CC)CCN1

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Additional information on methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate

Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate (CAS No. 171232-79-4): A Comprehensive Overview

Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate, identified by its CAS number 171232-79-4, is a significant compound in the field of pharmaceutical chemistry. This chiral pyrrolidine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically the configuration at the 2S and 3R positions, plays a crucial role in its biological activity and interaction with biological targets.

The synthesis of Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate involves meticulous chemical processes that ensure high enantiomeric purity. The stereochemical integrity of this compound is essential for its pharmacological efficacy, making it a valuable intermediate in the synthesis of more complex pharmaceutical molecules. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for this compound, enhancing its accessibility for research and industrial applications.

In the realm of medicinal chemistry, Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate has been explored for its potential as a building block in the development of novel therapeutic agents. Its pyrrolidine core is a common motif in many bioactive molecules, contributing to various pharmacological properties. Studies have shown that derivatives of this compound exhibit promising activities in modulating biological pathways relevant to neurological disorders, inflammation, and metabolic diseases. The chiral center at the 3R position appears to be particularly important for achieving optimal biological responses.

Recent research has highlighted the compound's role in the development of drugs targeting central nervous system (CNS) disorders. The unique stereochemistry of Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate allows it to interact selectively with specific receptors and enzymes, potentially leading to higher efficacy and lower side effects compared to racemic mixtures. Preclinical studies have demonstrated encouraging results in animal models, suggesting its therapeutic potential for conditions such as depression and anxiety.

The compound's structural flexibility also makes it a valuable scaffold for drug design. Chemists have leveraged this property to develop analogs with enhanced pharmacokinetic profiles and improved target engagement. For instance, modifications at the ethyl substituent and the carboxylate group have been investigated to optimize solubility, bioavailability, and metabolic stability. These efforts align with the broader trend in pharmaceutical research towards developing more personalized and effective treatments.

Another area of interest is the use of Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate in combination therapies. Its ability to interact with multiple biological targets suggests that it could be used synergistically with other drugs to achieve better therapeutic outcomes. This approach is particularly relevant in tackling complex diseases that involve multiple pathological mechanisms. Preliminary data indicate that combinations involving this compound show additive or even synergistic effects in preclinical models.

The industrial production of Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate has also seen significant advancements. Continuous flow chemistry techniques have been adopted to improve yield and reduce environmental impact. These innovations not only enhance cost-effectiveness but also align with sustainable manufacturing practices. As demand for high-quality pharmaceutical intermediates grows, such technologies will play a crucial role in meeting industry needs.

Future research directions for Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate include further exploration of its mechanism of action and identification of new therapeutic applications. Computational modeling and high-throughput screening are being employed to accelerate the discovery process. Additionally, efforts are underway to develop greener synthetic routes that minimize waste and energy consumption without compromising on quality.

In conclusion, Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate (CAS No. 171232-79-4) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique stereochemistry and structural features make it an attractive candidate for designing novel therapeutics targeting various diseases. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in the future of medicine.